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Compound of Interest

Compound Name: Trimethylphenylammonium iodide

Cat. No.: B029342

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical compound identified by the
Chemical Abstracts Service (CAS) number 98-04-4, with a primary focus on its official
nomenclature as designated by the International Union of Pure and Applied Chemistry
(IUPAC).

Chemical Identification and Nomenclature

The compound registered under CAS number 98-04-4 is authoritatively named N,N,N-
trimethylanilinium iodide according to IUPAC standards.[1][2][3] This name accurately
describes the molecule's structure, which consists of an anilinium cation where the nitrogen
atom is bonded to three methyl groups, and an iodide anion.

An alternative, though less preferred, IUPAC name for this compound is
trimethyl(phenyl)azanium iodide.[4] It is also commonly known by several synonyms, including
Phenyltrimethylammonium iodide and Trimethylanilinium iodide.[2][4][5]

Chemical and Physical Properties

A summary of the key identifiers and properties for N,N,N-trimethylanilinium iodide is presented
in the table below for ease of reference and comparison.
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Identifier

Value

CAS Number

98-04-4

Preferred IUPAC Name

N,N,N-trimethylanilinium iodide[1]

Molecular Formula

CoH14IN[1][3]

Molecular Weight 263.122 g/mol [1]
SMILES [I-].C--INVALID-LINK--(C)C1=CC=CC=C1[1][3]
InChl Key KKLAORVGAKUOPZ-UHFFFAOYSA-M[1][3]

Logical Relationship of Nomenclature

The relationship between the CAS number and its corresponding IUPAC name is a
fundamental concept in chemical informatics, ensuring a standardized and unambiguous way
to identify chemical substances. The diagram below illustrates this direct one-to-one mapping.
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Figure 1: Identification of CAS 98-04-4.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. N,N,N-TRIMETHYLANILINIUM IODIDE | CAS 98-04-4 [matrix-fine-chemicals.com]
e 2. CAS RN 98-04-4 | Fisher Scientific [fishersci.com]
e 3. A14402.22 [thermofisher.com]

e 4. Trimethylphenylammonium iodide | CO9H14IN | CID 94135 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. CAS 98-04-4: Benzenaminium, N,N,N-trimethyl-, iodide (1:1) [cymitquimica.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: Properties and Identification
of CAS 98-04-4]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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